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Compound of Interest

Compound Name:
2-Chloro-4-

(trifluoromethyl)quinoline

Cat. No.: B1351144 Get Quote

Technical Guide: 2-Chloro-4-
(trifluoromethyl)quinoline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analysis of 2-Chloro-4-(trifluoromethyl)quinoline, a key intermediate in medicinal

chemistry and drug discovery.

Core Compound Data
The fundamental physicochemical properties of 2-Chloro-4-(trifluoromethyl)quinoline are

summarized below.
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Property Value Citations

Chemical Formula C₁₀H₅ClF₃N [1][2][3]

Molecular Weight 231.60 g/mol [1][2][3]

Monoisotopic Mass 231.0062613 Da [1]

Physical Form Solid

Melting Point 39-42 °C

CAS Number 2806-29-3 [2][3]

Synthesis Protocol
The synthesis of 2-Chloro-4-(trifluoromethyl)quinoline can be achieved through the

chlorination of its corresponding 4-hydroxyquinoline precursor. A general and widely applicable

method involves the use of a strong chlorinating agent such as phosphorus oxychloride

(POCl₃).

Experimental Protocol: Chlorination of 4-Hydroxy-2-(trifluoromethyl)quinoline

This protocol is based on established methodologies for the conversion of hydroxyquinolines to

chloroquinolines.

Materials:

4-Hydroxy-2-(trifluoromethyl)quinoline (1.0 equivalent)

Phosphorus oxychloride (POCl₃) (excess)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a stirring mechanism, carefully

add 4-Hydroxy-2-(trifluoromethyl)quinoline to an excess of phosphorus oxychloride.

Heat the reaction mixture to reflux. The progress of the reaction should be monitored using

an appropriate analytical technique such as Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).
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Once the reaction is complete, allow the mixture to cool to room temperature.

Slowly and cautiously, pour the cooled reaction mixture onto crushed ice with vigorous

stirring to quench the excess POCl₃.

Neutralize the acidic solution with a suitable base, such as a saturated solution of sodium

bicarbonate or ammonium hydroxide, until the product precipitates out of the solution.

Collect the solid precipitate by vacuum filtration.

The crude product can be further purified by recrystallization from an appropriate solvent

system to yield pure 2-Chloro-4-(trifluoromethyl)quinoline.

Synthetic Workflow
The logical flow for the synthesis of the target compound from a precursor is depicted below.
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Synthesis Workflow for 2-Chloro-4-(trifluoromethyl)quinoline

4-Hydroxy-2-(trifluoromethyl)quinoline

Reflux

Phosphorus Oxychloride (POCl₃)

Quenching with Ice Water

Neutralization & Precipitation

Filtration & Purification

2-Chloro-4-(trifluoromethyl)quinoline

Click to download full resolution via product page

Caption: A diagram illustrating the key steps in the synthesis of 2-Chloro-4-
(trifluoromethyl)quinoline.

Analytical Characterization
The structural elucidation and purity assessment of 2-Chloro-4-(trifluoromethyl)quinoline are

typically performed using a combination of standard analytical techniques.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information on the number and chemical environment of protons in the

molecule, confirming the aromatic and substituent protons.

¹³C NMR: Used to determine the number and types of carbon atoms, including the

characteristic shifts for carbons attached to fluorine and chlorine.

¹⁹F NMR: A crucial technique for confirming the presence and chemical environment of the

trifluoromethyl group.

Mass Spectrometry (MS):

This technique is used to determine the molecular weight of the compound and to study its

fragmentation patterns for structural confirmation. The analysis would aim to identify the

molecular ion peak corresponding to the calculated molecular weight.

High-Performance Liquid Chromatography (HPLC):

HPLC is employed to determine the purity of the synthesized compound. A reverse-phase

C18 column is commonly used with a suitable mobile phase, and detection is often

performed using a UV detector.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1351144#2-chloro-4-trifluoromethyl-quinoline-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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